Cas no 1806954-86-8 (Methyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-5-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-5-carboxylate
• CAS No: 1806954-86-8
• MF: C₉H₉F₂IN₂O₂
• MW: 342.081241369247
• CID: 4804212
• Update Time: 2025-07-23

Methyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-5-carboxylate

• Inchi： 1S/C9H9F2IN2O2/c1-16-9(15)5-3-14-8(12)4(2-13)6(5)7(10)11/h3,7H,2,13H2,1H3
• InChI Key： GDFXBSUFYZLMGP-UHFFFAOYSA-N
• SMILES： IC1C(CN)=C(C(F)F)C(C(=O)OC)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-5-carboxylate

Methyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-5-carboxylate (CAS No. 1806954-86-8): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-(aminomethyl)-4-()-2-iodopyridine-5-carboxylate, identified by its CAS number 1806954-86-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases such as cancer and neurodegenerative disorders. The structural features of this molecule, including its pyridine core, amine substituents, and halogenated aromatic ring, make it a versatile building block for medicinal chemists.

The< strong difluoromethyl group is a particularly notable feature of this compound, as it is widely recognized for its ability to enhance metabolic stability and binding affinity in drug candidates. In recent years, the incorporation of difluoromethyl groups into pharmaceuticals has been extensively studied due to their favorable pharmacokinetic properties. For instance, drugs like crizotinib and vorinostat incorporate difluoromethyl moieties to improve their efficacy and reduce toxicity. The presence of this group in Methyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-5-carboxylate underscores its potential utility in developing next-generation therapeutics.

The aminomethyl side chain provides an additional layer of functional diversity, allowing for further derivatization through nucleophilic substitution reactions. This flexibility is particularly valuable in medicinal chemistry, where subtle modifications can significantly alter the biological activity of a molecule. Researchers have leveraged this property to develop novel analogs with enhanced potency and selectivity. For example, studies have demonstrated that compounds featuring an amine-linked pyridine core exhibit promising anti-inflammatory and antiviral properties.

The iodine atom at the 2-position of the pyridine ring serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These transformations are fundamental in constructing complex molecular architectures and have been instrumental in the development of targeted therapies. The iodinated pyridines are particularly useful in generating biaryl structures, which are prevalent in many FDA-approved drugs. The ability to introduce diverse substituents at multiple positions on the pyridine scaffold makes Methyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-5-carboxylate a cornerstone in synthetic organic chemistry.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for protein-protein interactions (PPIs), which are challenging targets due to their lack of well-defined binding pockets. The pyridine core of Methyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-5-carboxylate has been explored as a scaffold for designing PPI modulators. By leveraging its structural features, researchers have been able to develop compounds that disrupt critical disease-related interactions. For instance, pyridine-based inhibitors have shown promise in targeting kinases and transcription factors involved in cancer progression.

The< strong difluoromethyl group not only enhances metabolic stability but also contributes to lipophilicity, which is often crucial for drug absorption and distribution. This balance between lipophilicity and polarizability makes it an ideal candidate for oral administration. Additionally, the amine functionality allows for salt formation, which can improve solubility and bioavailability—critical factors in drug development. These properties collectively position Methyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-5-carboxylate as a valuable asset in the pharmaceutical industry.

Advances in computational chemistry have further accelerated the use of this intermediate by enabling high-throughput virtual screening and molecular modeling studies. These techniques allow researchers to predict the binding affinity of various derivatives before synthesizing them experimentally. Such computational approaches have been instrumental in identifying lead compounds with high potential for further optimization. The integration of machine learning algorithms has further refined these processes, making it possible to design molecules with tailored properties more efficiently than ever before.

The synthesis of Methyl 3-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-5-carboxylate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methods. Key steps typically include halogenation, nucleophilic substitution, and esterification reactions. Each step must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications. The availability of high-quality starting materials and reagents has been instrumental in facilitating these syntheses.

In conclusion, Methyl 3-(aminomethyl)-4-()-2-iodopyridine-5-carboxylate (CAS No.< strong>1806954-86-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for constructing complex biologically active molecules. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this compound is poised to play an even greater role in the discovery and development of novel drugs.